N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide

• IUPAC Name: N-[2-[2-(2,2-diphenylacetyl)hydrazinyl]-2-oxoethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C23H27N3O3/c27-20(16-24-22(28)19-14-8-3-9-15-19)25-26-23(29)21(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-2,4-7,10-13,19,21H,3,8-9,14-16H2,(H,24,28)(H,25,27)(H,26,29)
• InChI Key: QTQHIQBHOGZNFF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC(=O)NNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol

Description

N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide, also known as DPH, is a synthetic compound that has been widely used in scientific research. DPH belongs to a class of compounds known as hydrazides, which have been found to have a wide range of biological activities. In

Mechanism of Action

N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide interacts with biological membranes through its diphenylacetyl group, which is hydrophobic and interacts with the hydrophobic region of the membrane. The hydrazino group of N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide interacts with the polar head groups of the membrane lipids. This interaction causes a change in the membrane structure and dynamics, which can affect the function of membrane proteins.
Biochemical and Physiological Effects:
N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has been found to have a wide range of biochemical and physiological effects. N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has been shown to increase membrane fluidity, which can affect the activity of membrane proteins. N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has also been found to affect the activity of enzymes involved in lipid metabolism. In addition, N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has been found to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide is its ability to interact with biological membranes, which makes it a useful tool for studying membrane structure and function. N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide is also relatively easy to synthesize and can be obtained in large quantities. However, N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has some limitations for lab experiments. N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide can be toxic at high concentrations, which can limit its use in certain experiments. In addition, N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide can interact with other molecules in the cell, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for the use of N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide in scientific research. One area of research is the use of N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide to study the interaction of membrane proteins with lipids. Another area of research is the use of N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide to study the effect of environmental factors on membrane structure and function. In addition, N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide could be used as a tool for drug discovery, as it has been found to have anti-inflammatory and anti-tumor properties.
Conclusion:
In conclusion, N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide is a synthetic compound that has been widely used in scientific research. N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has the ability to interact with biological membranes and has been used to study membrane structure and function. N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has a wide range of biochemical and physiological effects and has potential applications in drug discovery. However, N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has some limitations for lab experiments, including toxicity at high concentrations. There are many future directions for the use of N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide in scientific research, and further studies are needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has been widely used in scientific research due to its ability to interact with biological membranes. N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has been used to study the structure and dynamics of cell membranes, as well as the interaction of membrane proteins with lipids. N-{2-[2-(diphenylacetyl)hydrazino]-2-oxoethyl}cyclohexanecarboxamide has also been used to study the effect of environmental factors on membrane fluidity and permeability.